![molecular formula C14H17N3O2 B7467917 1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide](/img/structure/B7467917.png)
1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide, also known as BZP, is a synthetic psychoactive substance that belongs to the class of piperazines. BZP is structurally similar to amphetamines and has stimulant effects on the central nervous system.
Mechanism of Action
1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide acts as a dopamine and serotonin reuptake inhibitor, preventing the reuptake of these neurotransmitters and increasing their levels in the brain. This results in increased stimulation of the central nervous system, leading to the stimulant effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation and can lead to dehydration. This compound has been associated with adverse effects such as seizures, hallucinations, and psychosis.
Advantages and Limitations for Lab Experiments
1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide has been used in scientific research to study its effects on the central nervous system. It has advantages over other stimulants such as amphetamines, as it is less addictive and has fewer side effects. However, this compound is still a psychoactive substance and must be used with caution in lab experiments.
Future Directions
Future research on 1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide could focus on its potential as a treatment for depression and anxiety disorders. It could also be studied for its effects on other neurotransmitters and its potential as a treatment for other neurological disorders. Additionally, research could focus on developing safer and more effective synthetic psychoactive substances for scientific research purposes.
Conclusion:
In conclusion, this compound is a synthetic psychoactive substance that has been used in scientific research to study its effects on the central nervous system. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While this compound has potential as a treatment for depression and anxiety disorders, it must be used with caution due to its psychoactive properties.
Synthesis Methods
1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide is synthesized by reacting piperazine with benzyl chloride followed by the reaction with 2-aminophenol. The resulting compound is then reacted with methylamine to produce this compound.
Scientific Research Applications
1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant effects similar to amphetamines, increasing dopamine and serotonin levels in the brain. This compound has also been studied for its potential as a treatment for depression and anxiety disorders.
properties
IUPAC Name |
1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-15-13(18)10-6-8-17(9-7-10)14-16-11-4-2-3-5-12(11)19-14/h2-5,10H,6-9H2,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQDNFEGQLGNMIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1CCN(CC1)C2=NC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.